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Compound of Interest

Compound Name: 3-(Trifluoromethyl)benzyl bromide

Cat. No.: B139568 Get Quote

This document provides immediate, essential guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of 3-(Trifluoromethyl)benzyl
bromide (CAS No. 402-23-3). The following procedures are designed to minimize risk and

ensure a safe laboratory environment.

Hazard Summary
3-(Trifluoromethyl)benzyl bromide is a hazardous chemical that requires careful handling.

Key hazards include:

Corrosivity: Causes severe skin burns and eye damage.[1][2][3]

Combustibility: It is a combustible liquid.[1][4]

Corrosive to Metals: May be corrosive to metals.[1][3]

Inhalation Hazard: Vapors and mists can be harmful if inhaled.[5][6]

Chemical and Physical Properties
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Property Value

CAS Number 402-23-3

Molecular Formula C₈H₆BrF₃

Synonyms
1-(bromomethyl)-3-(trifluoromethyl)benzene, α-

Bromo-α',α',α'-trifluoro-m-xylene

Appearance Liquid

Boiling Point 69 °C at 4 mmHg

Density 1.565 g/mL at 25 °C

Refractive Index n20/D 1.492

Flash Point 88 °C (190.4 °F) - closed cup

Hazard Identification and GHS Classification
Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage[1][2]

Serious Eye Damage 1
H318: Causes serious eye

damage[1]

Corrosive to Metals 1
H290: May be corrosive to

metals[1][3]

Combustible Liquid 4 H227: Combustible liquid[1]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling this substance.
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Protection Type Specification

Eye/Face Protection
Tight-sealing safety goggles and a face shield

are required.[4][5][7]

Skin Protection

Wear appropriate protective gloves (impervious)

and chemical-resistant clothing to prevent skin

exposure.[5][6][8] An impervious apron or lab

coat is necessary.

Respiratory Protection

Work must be conducted in a certified chemical

fume hood.[4][6] If there is a risk of exceeding

exposure limits or if irritation is experienced, a

NIOSH/MSHA approved respirator with an

appropriate filter (e.g., type ABEK) must be

used.[9]

Operational Plan: Step-by-Step Handling Protocol
5.1. Preparation:

Ensure that a safety shower and an eyewash station are readily accessible and in good

working order.[4][6]

Verify that the chemical fume hood is functioning correctly.

Assemble all necessary equipment and reagents before handling the chemical.

Don the required personal protective equipment (PPE) as specified in Table 3.

5.2. Handling:

Conduct all work with 3-(Trifluoromethyl)benzyl bromide inside a chemical fume hood.[4]

[6]

Keep the container tightly closed when not in use.[4]

Avoid contact with skin, eyes, and clothing.[5]
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Keep away from heat, sparks, open flames, and other ignition sources.[4][10] Use spark-

proof tools and explosion-proof equipment.[5][11]

Ground/bond the container and receiving equipment to prevent static discharge.[12]

If transferring, do so carefully to avoid splashes or generating mist.

Wash hands thoroughly after handling the substance.[1][5]

5.3. Storage:

Store in a locked, corrosive-resistant container in a cool, dry, and well-ventilated area.[1][4]

[5]

Keep containers tightly closed.[4]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[4]

The storage area should be designated for corrosive materials.[4][6]

First Aid Measures
Immediate action is critical in case of exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately rinse cautiously with plenty of water

for at least 15 minutes, also under the eyelids.

[4][6] Remove contact lenses, if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[5]

Skin Contact

Immediately remove all contaminated clothing.

[5] Wash off immediately with plenty of water for

at least 15 minutes.[4] Seek immediate medical

attention.[5]

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[5][6] If not breathing,

give artificial respiration.[4] Seek immediate

medical attention.[5]

Ingestion

Rinse mouth with water.[5] Do NOT induce

vomiting.[2][5] Never give anything by mouth to

an unconscious person.[4] Seek immediate

medical attention.[5]

Spill and Disposal Plan
7.1. Spill Response:

Evacuate personnel from the spill area.

Remove all sources of ignition.[4][5]

Ensure adequate ventilation.

Wearing appropriate PPE, contain the spill.

Absorb the spill with inert, non-combustible material such as sand, earth, or vermiculite.[4][5]

Collect the absorbed material using spark-proof tools and place it into a suitable, labeled,

and closed container for disposal.[5][12]
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Do not let the chemical enter drains.[4][13]

7.2. Waste Disposal:

Dispose of waste, including contaminated materials and empty containers, in accordance

with all applicable federal, state, and local regulations.[5][6][13]

Waste material may be disposed of by burning in a chemical incinerator equipped with an

afterburner and scrubber.[5]

Do not mix with other waste. Leave chemicals in their original containers for disposal.[13]

Fire-Fighting Measures
Aspect Instruction

Suitable Extinguishing Media
Dry chemical, foam, water spray, or carbon

dioxide.[5]

Unsuitable Extinguishing Media
Do not use a solid stream of water as it may

scatter and spread the fire.[5]

Specific Hazards

The product is a combustible liquid.[4]

Containers may explode when heated.[4]

Thermal decomposition can release irritating

and toxic gases and vapors, including carbon

monoxide, carbon dioxide, hydrogen halides,

and gaseous hydrogen fluoride.[4]

Protective Equipment

Firefighters should wear self-contained

breathing apparatus (SCBA) and full protective

gear.[4]

Workflow for Safe Handling
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Caption: Workflow for handling 3-(Trifluoromethyl)benzyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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